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Compound Name: 6-Methoxy-1-indanone

Cat. No.: B023923

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the electrophilic nitration of 6-methoxy-
1-indanone, a key intermediate in the synthesis of various biologically active molecules. The
protocol details a standard method using a nitrating mixture of concentrated nitric and sulfuric
acids, which yields a mixture of two primary regioisomers: 6-methoxy-5-nitro-1-indanone and 6-
methoxy-7-nitro-1-indanone. These products are valuable precursors for the introduction of
amino functionalities, further expanding their utility in medicinal chemistry and materials
science. This application note includes a detailed experimental procedure, a summary of
expected quantitative data, and a workflow diagram for clarity.

Introduction

The nitration of aromatic compounds is a fundamental and widely utilized transformation in
organic synthesis. The introduction of a nitro group onto an aromatic ring serves as a crucial
step for the subsequent synthesis of anilines and other nitrogen-containing heterocycles, which
are prevalent in pharmaceuticals, dyes, and polymers. 6-Methoxy-1-indanone is a versatile
starting material, and its nitration is of significant interest due to the directing effects of the
electron-donating methoxy group. This substituent activates the aromatic ring towards
electrophilic substitution and directs the incoming nitro group primarily to the ortho and para
positions relative to itself. In the case of 6-methoxy-1-indanone, this results in the formation of
6-methoxy-5-nitro-1-indanone and 6-methoxy-7-nitro-1-indanone.[1] The ratio of these isomers
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can be influenced by reaction conditions, and their separation is key to isolating the desired
precursor for further synthetic modifications.

Signaling Pathways and Logical Relationships

The regioselectivity of the nitration of 6-methoxy-1-indanone is governed by the principles of
electrophilic aromatic substitution. The electron-donating methoxy group at the C-6 position
increases the electron density of the aromatic ring, particularly at the ortho (C-5 and C-7)
positions, making them more susceptible to attack by the nitronium ion (NO2%).
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Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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